Cas no 88260-32-6 (Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester)
88260-32-6 structure
Product Name:Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester
CAS No:88260-32-6
MF:C10H16Br2O3
MW:344.040242195129
CID:639460
PubChem ID:71409619
Update Time:2025-04-19
Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester
- ethyl 3,8-dibromo-2-oxooctanoate
- 88260-32-6
- DTXSID40829358
-
- Inchi: 1S/C10H16Br2O3/c1-2-15-10(14)9(13)8(12)6-4-3-5-7-11/h8H,2-7H2,1H3
- InChI Key: VMCRDPYYILQAKS-UHFFFAOYSA-N
- SMILES: BrC(C(C(=O)OCC)=O)CCCCCBr
Computed Properties
- Exact Mass: 343.94457g/mol
- Monoisotopic Mass: 341.94662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.4Ų
Octanoic acid, 3,8-dibromo-2-oxo-, ethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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